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Compound of Interest

Compound Name: 3-NH2-ddCTP sodium

Cat. No.: B3308676

This document provides crucial safety and logistical information for the proper disposal of 3'-
NH2-ddCTP sodium salt, a modified nucleoside triphosphate. The following procedures are
designed to ensure the safety of laboratory personnel and compliance with standard
regulations. This guidance is intended for researchers, scientists, and professionals in drug
development.

Immediate Safety and Handling Precautions

Before handling 3'-NH2-ddCTP sodium salt, it is imperative to wear appropriate personal
protective equipment (PPE), including safety goggles with side shields, gloves, and a lab coat.
Work should be conducted in a well-ventilated area to avoid inhalation of any dust or aerosols.
[1][2] Avoid contact with skin and eyes.[2] In case of contact, rinse the affected area thoroughly
with water.[2] Always wash hands before breaks and after handling the compound.[1][2]

Storage and Stability

Store 3'-NH2-ddCTP sodium salt in a tightly closed container in a cool, dry, and well-ventilated
place. The recommended storage temperature is typically -20°C to maintain the stability of the
compound.[1]

Quantitative Safety Data

While a specific Safety Data Sheet (SDS) for 3'-NH2-ddCTP sodium salt is not readily
available, data for structurally similar compounds such as 2'-deoxycytidine-5'-triphosphate
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(dCTP) and 2',3'-dideoxycytidine-5'-triphosphate (ddCTP) provide general safety parameters. It

is crucial to handle 3'-NH2-ddCTP sodium salt with the assumption that its toxicological

properties have not been fully investigated.[3]

Parameter

2'-deoxycytidine-5'-
triphosphate, tri-
sodium salt

2',3'"-
dideoxycytidine 5'-
triphosphate
sodium salt

Notes

Hazard Classification

Not classified as
hazardous according
to Regulation (EC) No
1272/2008 (CLP).[1]

Not classified as a
hazardous substance

or mixture.

The hazards of 3'-
NH2-ddCTP sodium
salt are unknown;

handle with caution.

Aquatic Hazard

Shall not be classified
as hazardous to the

aguatic environment.

[1]

WGK 2 (Water hazard

class).

Avoid release into the
environment. Do not

empty into drains.[1]

Maintain cold storage

Storage Temperature -20°C.[1] -20°C. to ensure chemical
integrity.
Personal Protective Safety goggles with Eyeshields, Gloves, Always use

Equipment

side protection.[1]

type N95 (US).

appropriate PPE.

Step-by-Step Disposal Protocol

The proper disposal of 3'-NH2-ddCTP sodium salt should be carried out in accordance with

local, state, and federal regulations. The following is a general procedural workflow:

o Consult Local Regulations: Before initiating disposal, consult your institution's Environmental

Health and Safety (EHS) office or a local waste disposal expert to understand the specific

requirements for chemical waste in your area.[1]

o Segregate Waste: Do not mix 3'-NH2-ddCTP sodium salt with other chemical waste unless

explicitly permitted by your EHS office. Waste should be separated into categories that can

be handled by local or national waste management facilities.[1]
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o Containerize and Label:
o Place the waste in a suitable, sealed, and properly labeled container.

o The label should clearly identify the contents as "3'-NH2-ddCTP sodium salt" and include
any known hazard information.

o Arrange for Pickup: Contact your institution's hazardous waste disposal service to arrange
for the collection of the chemical waste.

o Decontaminate: Thoroughly decontaminate all work surfaces and equipment that came into
contact with the compound using an appropriate cleaning agent.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 3'-NH2-ddCTP
sodium salt.
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Caption: Workflow for the safe disposal of 3'-NH2-ddCTP sodium salt.
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By adhering to these procedures, you contribute to a safe laboratory environment and ensure
the responsible management of chemical waste. Always prioritize safety and consult with your
institution's safety professionals for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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